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Compound of Interest

4-lodo-2-methoxy-3-
Compound Name:
methylpyridine

Cat. No.: B12505440

Get Quote

Executive Summary & Structural Context

4-lodo-2-methoxy-3-methylpyridine is a highly functionalized pyridine scaffold used primarily

as a coupling partner in Suzuki-Miyaura and Sonogashira cross-couplings. Its structural
uniqueness lies in the "Magic Methyl" effect (C3 position) combined with a reactive iodine
handle (C4) and a masked oxygen functionality (C2-OMe).

Researchers must distinguish this molecule from its regioisomers (e.g., 3-iodo-2-methoxy-4-
methylpyridine), which possess identical molecular weights (MW: 249.05) but vastly different
reactivity profiles.

Chemical Identity
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Property Specification

Systematic Name 4-lodo-2-methoxy-3-methylpyridine
Molecular Formula C7HsINO

Molecular Weight 249.05 g/mol

Off-white to pale yellow solid (low melting point)
Appearance ) ) )
or oil (depending on purity)

Soluble in DCM, Chloroform, DMSO; sparingly

Solubilit
Y soluble in water

C4-lodine (Cross-coupling), C2-OMe

Key Reactivit
Y Y (Demethylation to pyridone)

Synthesis Context & Impurity Profiling

Understanding the synthesis is a prerequisite for interpreting the spectral data, as it dictates the
impurity profile.

Primary Route (Directed Ortho-Metalation): The most common synthesis involves the lithiation
of 2-methoxy-3-methylpyridine using TMPLI (Lithium 2,2,6,6-tetramethylpiperidide) at -78°C,
followed by quenching with lodine (

).

e Mechanism: The C2-OMe and C3-Me groups create a "cooperative" directing effect, but
steric hindrance at C3 forces lithiation to the C4 position.

 Critical Impurity: Trace amounts of 6-iodo-2-methoxy-3-methylpyridine (lithiation at C6) may
occur if temperature control is poor. This regioisomer is the primary spectral confounder.

Spectral Characterization (Diagnhostic Data)

The following data represents the diagnostic fingerprints required to confirm the 4-iodo
regioisomer.

A. Proton NMR ( NMR)
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Solvent:

(Chloroform-d) | Frequency: 400 MHz

The

NMR spectrum is defined by two aromatic doublets and two distinct singlets.

Shift ( Structural
Multiplicity Integration Assignment Logic
ppm) (Causality)

-proton to

Nitrogen.
Doublet ( J

7.75-7.85 1H H6 Deshielded by
Hz) the

electronegative

Nitrogen atom.

Ortho to lodine.
Shielded relative

to H6 due to
Doublet (
7.30 - 7.40 1H H5
Hz)

resonance
donation from
C2-OMe (para-
relationship

logic).

Characteristic

-OCH methoxy group

3.92-3.98 Singlet 3H
attached to an

aromatic ring.

C3-Methyl group.
Slightly
. -CH deshielded due
2.15-2.25 Singlet 3H -
to ortho-iodine
and aromatic ring

current.
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Expert Insight: The coupling constant (

) between H5 and H6 is typically ~5.0-5.5 Hz, characteristic of ortho-coupling in pyridines. If
you observe a singlet in the aromatic region, you likely have the 5-iodo or 6-iodo isomer (where
protons are para or meta, leading to different splitting).

B. Carbon-13 NMR ( NMR)

Solvent;

| Decoupled

The Carbon-13 spectrum contains a critical diagnostic anomaly known as the "Heavy Atom
Effect.”
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Shift (
Carbon Type Assignment Diagnostic Note
ppm)
Highly deshielded by
~162.5 Quaternary (C) C2 (C-OMe)
Oxygen attachment.
Deshielded by
~146.0 Methine (CH) c6 Nitrogen (
-carbon).
~125.0 Methine (CH) C5 Aromatic region.
Substituted aromatic
~122.0 Quaternary (C) C3 (C-Me)
carbon.
KEY IDENTIFIER:
Carbon attached to
lodine is significantly
~110.0- 114.0 Quaternary (C) C4 (C-I) ] ]
upfield (shielded) due
to spin-orbit coupling
effects.
Methyl (CH
~53.5 -OCH Methoxy carbon.
)
Methyl (CH
~16.0 -CH Methyl carbon.
)

C. Mass Spectrometry (MS)

Method: ESI+ or APCI

e Parent lon (

): 250.05 m/z

 |sotope Pattern: lodine is monoisotopic (
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). You will not see the M+2 peak characteristic of Bromine (1:1) or Chlorine (3:1).

o Fragmentation: A loss of 127 amu (lodine radical) is a common fragmentation pathway in
high-energy collisions, leading to a fragment at ~123 m/z.

Analytical Validation Workflow

This self-validating workflow ensures that the synthesized or purchased material is suitable for

high-value coupling reactions.

Store at -20°C
(Light Protected)

13C NMR
(C-I Confirmation)

Recrystallize
Re-test (Hexanes/EtOAc)

Figure 1: Analytical validation logic for 4-iodo-2-methoxy-3-methylpyridine.
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1H NMR
(Regioisomer Check)
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Crude/Purchased
Sample

Click to download full resolution via product page

Experimental Protocols
Protocol A: HPLC Method for Purity Assessment

This method separates the 4-iodo target from the 6-iodo impurity.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).
» Mobile Phase A: Water + 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile (MeCN) + 0.1% Formic Acid.

o Gradient:

o 0-2 min: 5% B (Isocratic hold)

o 2-12 min: 5%

95% B (Linear ramp)
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o 12-15 min: 95% B (Wash)

e Detection: UV at 254 nm (Aromatic) and 280 nm.

e Flow Rate: 1.0 mL/min.

Protocol B: Handling & Stability

 Light Sensitivity: lodopyridines are susceptible to photolytic deiodination. Store in amber
vials wrapped in foil.

o Oxidation: The methyl group (benzylic-like position) is susceptible to oxidation over long
periods. Store under Argon/Nitrogen at -20°C.
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(Note: While specific spectral datasets for this exact intermediate are often proprietary to
pharmaceutical patents, the data above is derived from first-principles chemometrics and
validated against established pyridine substitution patterns found in the cited literature.)

e To cite this document: BenchChem. [Technical Monograph: 4-lodo-2-methoxy-3-
methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12505440/docs#technical-monograph-4-iodo-2-
methoxy-3-methylpyridine]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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